3-(2-Chlorophenyl)prop-2-yn-1-ol

• IUPAC Name: 3-(2-chlorophenyl)prop-2-yn-1-ol
• InChI: InChI=1S/C9H7ClO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,11H,7H2
• InChI Key: VPTSXDNZKHJDLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C#CCO)Cl
• Molecular Formula: C9H7ClO
• DSSTOX Substance ID: DTXSID50399431
• Molecular Weight: 166.60 g/mol
• CAS RN: 80151-26-4

Description

3-(2-Chlorophenyl)prop-2-yn-1-ol, also known as 2-chloro-3-phenylprop-2-yn-1-ol, is a synthetic compound that has a wide range of applications in the scientific research and laboratory setting. This compound has been used in various scientific studies, such as the synthesis of drugs, the development of new catalysts, and the synthesis of polymers. Furthermore, this compound has been found to have a variety of biochemical and physiological effects, which have been studied in detail. In

Scientific Research Applications

Molecular Structure and Spectroscopic Analysis

Research has demonstrated that compounds structurally related to 3-(2-Chlorophenyl)prop-2-yn-1-ol, such as 3-(4-Chlorophenyl)-5-[4-propane -2-yl) phenyl-4, 5-dihydro-1H-pyrazole-1-yl] (pyridine -4-yl) methanone (CPPPM), have been extensively studied for their molecular structure and spectroscopic properties. These studies include vibrational studies, density functional theory (DFT) analysis, and experimental geometrical parameter comparison. Such research contributes significantly to understanding the stability and electronic properties of these molecules (Sivakumar et al., 2021).

Antibacterial Properties

Another areaof interest is the antibacterial properties of compounds related to 3-(2-Chlorophenyl)prop-2-yn-1-ol. For instance, novel heterocyclic compounds containing 2-[5-(4-chlorophenyl)-4,5-dihydro-1,2-oxazol-3-yl] fragments, derived from 3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one, have been synthesized and evaluated for their antibacterial activity. These compounds demonstrated significant activity against various bacterial strains, highlighting their potential as antibacterial agents (Mehta, 2016).

Computational Insights on Electronic Properties

Computational studies have also been conducted on molecules similar to 3-(2-Chlorophenyl)prop-2-yn-1-ol, like (E)-3-(4-chlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one. These studies focus on geometrical entities, electronic properties, and chemical reactivity. Such research is crucial for understanding the molecular behavior and potential applications of these compounds in various fields, including materials science and pharmaceuticals (Adole et al., 2020).

Antifungal Evaluation

Compounds related to 3-(2-Chlorophenyl)prop-2-yn-1-ol, such as 2-(1-aryl-1H-1,2,3-triazol-4-yl)propan-2-ols, have been synthesized and evaluated for their antifungal properties. These compounds have shown promising results in inhibiting the growth of Candida strains, suggesting their potential use in antifungal therapies (Lima-Neto et al., 2012).

Anticancer and Antimicrobial Activity Studies

Furthermore, research on bioactive molecules structurally similar to 3-(2-Chlorophenyl)prop-2-yn-1-ol has included studies on their anticancer and antimicrobial activities. These studies involve molecular docking, natural bond orbital (NBO) analysis, and investigation of non-covalent interactions, providing insights into the therapeutic potential of these compounds (Viji et al., 2020).